Cas no 54-31-9 (Furosemide)

• Product Name: Furosemide
• CAS No: 54-31-9
• MF: C₁₂H₁₁ClN₂O₅S
• MW: 330.744140863419
• MDL: MFCD00010549
• CID: 33581
• PubChem ID: 3440
• Update Time: 2026-05-14

Furosemide Chemical and Physical Properties

Names and Identifiers

• Furosemide
• 5-(aminosulfonyl)-4-chloro-2-((2-furanylmethyl)amino)benzoic acid
• 4-chloro-n-furfuryl-5-sulfamoylanthranilic acid
• 2-furfurylamino-4-chloro-5-sulfamoylbenzoic acid
• Furosemide solution
• Furosemide,5-(Aminosulfonyl)-4-chloro-2-([2-furanylmethyl]amino)benzoicacid
• Frusemide
• Lasix
• Furanthril
• Furosemid
• Errolon
• Fusid
• Frusemin
• Trofurit
• Rosemide
• Fuluvamide
• Desdemin
• Macasirool
• Fursemide
• Furantril
• Furanthryl
• Beronald
• Prefemin
• Lowpstron
• Aisemide
• Radonna
• Fulsix
• Transit
• Katlex
• Seguril
• Furesis
• Lasilix
• Lasex
• Salix
• Urex
• Frusetic
• Fursemid
• Eutensin
• Promedes
• Lazix
• Frusid
• Urosemide
• Profemin
• Furosedon
• Furanturil
• Frusemid
• Frusenex
• Rusyde
• Dryptal
• Yidoli
• Uremide
• Diural
• Impugan
• Uresix
• Aluzine
• Laxur
• Urian
• Disal
• Hydro-rapid
• Apo-Frusemide
• Synephron
• Spirofur
• Sel
• Furosemide,Frusemide
• Furosemide for peak identification

• MDL： MFCD00010549
• Inchi： 1S/C12H11ClN2O5S/c13-9-5-10(15-6-7-2-1-3-20-7)8(12(16)17)4-11(9)21(14,18)19/h1-5,15H,6H2,(H,16,17)(H2,14,18,19)
• InChI Key： ZZUFCTLCJUWOSV-UHFFFAOYSA-N
• SMILES： ClC1C([H])=C(C(C(=O)O[H])=C([H])C=1S(N([H])[H])(=O)=O)N([H])C([H])([H])C1=C([H])C([H])=C([H])O1

Computed Properties

• Exact Mass: 330.00800
• Monoisotopic Mass: 330.008
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 2
• Topological Polar Surface Area: 131

Experimental Properties

• Color/Form: White powder
• Density: 1.606
• Melting Point: 220?°C (dec.)(lit.)
• Boiling Point: 582.1°C at 760 mmHg
• Flash Point: 11?°C
• Refractive Index: 1.6580 (estimate)
• Water Partition Coefficient: Soluble in acetone, DMF or methanol. Slightly soluble in water
• Stability/Shelf Life: Stable, but light sensitive, air sensitive and hygroscopic. Incompatible with strong oxidizing agents.
• PSA: 131.01000
• LogP: 3.74480
• Solubility: Soluble in acetone, methanol, dimethylformamide, slightly soluble in ethanol, insoluble in water
• Merck: 4309

Furosemide Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H360
• Warning Statement： P201-P308+P313
• Hazardous Material transportation number：UN 1230 3/PG 2
• WGK Germany：3
• Hazard Category Code： 61
• Safety Instruction： S7-S16-S36/37-S45-S53-S36/37/39-S22
• RTECS：CB2625000
• Hazardous Material Identification：
• Storage Condition：Low temperature, ventilation and drying in warehouse
• Toxicity：LD50 orally in female, male rats: 2600, 2820 mg/kg (Goldenthal)
• Risk Phrases：R61
• Safety Term：S22;S36/37/39;S53;S45

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzenesulfonamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides Aminobenzenesulfonamides
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on Furosemide

Furosemide: A Comprehensive Overview

Furosemide, also known by its CAS number 54-31-9, is a potent diuretic agent widely used in the treatment of various cardiovascular and renal conditions. This article provides an in-depth analysis of Furosemide, including its pharmacological properties, clinical applications, and the latest research findings.

Furosemide belongs to the class of loop diuretics, which act on the ascending limb of the loop of Henle in the kidney. Its primary mechanism involves inhibiting the sodium-potassium-chloride cotransporter (NKCC2), leading to increased urinary excretion of sodium, potassium, and chloride. This results in significant diuresis and reduction in fluid overload, making it a cornerstone in managing conditions such as heart failure, hypertension, and edema associated with liver cirrhosis.

Recent studies have highlighted the role of Furosemide in reducing hospital readmissions for heart failure patients. A 2023 clinical trial published in *Circulation* demonstrated that optimized dosing strategies of Furosemide can improve patient outcomes by minimizing adverse effects while maintaining efficacy. These findings underscore the importance of individualized treatment plans when using Furosemide.

Beyond its traditional use as a diuretic, Furosemide has shown potential in managing acute kidney injury (AKI). Research conducted at the University of California revealed that early administration of Furosemide in critically ill patients may prevent the progression of AKI by maintaining renal perfusion and reducing tubular damage. This emerging application expands the therapeutic horizon of Furosemide, particularly in intensive care settings.

The pharmacokinetics of Furosemide are well-characterized, with rapid absorption following oral administration and a relatively short half-life. However, interpatient variability remains a challenge, necessitating careful titration to achieve optimal therapeutic effects. Recent advancements in pharmacogenomics have identified genetic markers that influence Furosemide response, paving the way for personalized medicine approaches.

In terms of safety, Furosemide is generally well-tolerated; however, side effects such as electrolyte imbalances and dehydration must be closely monitored. A 2023 meta-analysis published in *The Lancet* highlighted that adjunctive therapies, such as potassium-sparing agents or volume repletion strategies, can mitigate these risks without compromising diuretic efficacy.

Looking ahead, ongoing research is exploring novel formulations of Furosemide, including extended-release versions to improve patient adherence and reduce dosing frequency. Additionally, investigations into its potential role in managing resistant hypertension and post-transplant lymphoproliferative disorders are underway, further cementing its significance in modern medicine.

In conclusion, Furosemide (CAS 54-31-9) remains a vital therapeutic agent with a robust evidence base supporting its use across multiple clinical scenarios. By leveraging cutting-edge research and adopting personalized treatment strategies, healthcare providers can maximize its benefits while minimizing risks. As new studies emerge, our understanding of this versatile drug continues to evolve, ensuring its relevance in future medical practice.